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Compound of Interest

Compound Name: 2-(Decyloxy)benzaldehyde

Cat. No.: B15478463

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety and handling
protocols for 2-(Decyloxy)benzaldehyde. Designed for laboratory and drug development
settings, this document synthesizes critical data to ensure the safe and effective use of this
compound. All quantitative data is presented in clear, comparative tables, and a detailed
experimental workflow for handling spills is provided.

Core Safety and Hazard Information

2-(Decyloxy)benzaldehyde is a combustible liquid that poses several health hazards. It is
harmful if inhaled, causes skin and serious eye irritation, and may cause respiratory irritation.
Furthermore, it is suspected of damaging fertility or the unborn child and is toxic to aquatic life

with long-lasting effects.

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement
Flammable liquids 4 H227: Combustible liquid
Acute toxicity, Inhalation 4 H332: Harmful if inhaled
Skin irritation 2 H315: Causes skin irritation
o H319: Causes serious eye
Eye irritation 2A L
irritation
] o H360: May damage fertility or
Reproductive toxicity 1B

the unborn child

Specific target organ toxicity -

single exposure

3 (Respiratory system)

H335: May cause respiratory
irritation

Short-term (acute) aquatic

hazard

H411: Toxic to aquatic life with

long lasting effects

Long-term (chronic) aquatic

hazard

H411: Toxic to aquatic life with

long lasting effects

Physical and Chemical Properties

Understanding the physical and chemical properties of 2-(Decyloxy)benzaldehyde is

fundamental to its safe handling and storage.

Table 2: Physical and Chemical Properties

Property

Value

Method

Melting point/range

-15°F /-26 °C

lit.

Boiling point/boiling range

352 -354°F /178 -179 °C

lit.

Density

1.045 g/cm3 at 77 °F / 25 °C

lit.

Partition coefficient: n-

octanol/water

log Pow: 1.4 at 77 °F / 25 °C

OECD Test Guideline 117
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Safe Handling and Storage Protocols

Adherence to strict handling and storage procedures is paramount to minimize exposure and
ensure laboratory safety.

Personal Protective Equipment (PPE)

When handling 2-(Decyloxy)benzaldehyde, the following personal protective equipment is
mandatory:

o Eye/Face Protection: Wear safety glasses with side-shields conforming to EN166 or
equivalent. Use a face shield where splashing is possible.

« Skin Protection: Handle with gloves. Gloves must be inspected prior to use. Use proper
glove removal technique (without touching glove's outer surface) to avoid skin contact with
this product. Dispose of contaminated gloves after use in accordance with applicable laws
and good laboratory practices. Wash and dry hands. The selected protective gloves have to
satisfy the specifications of EU Directive 89/686/EEC and the standard EN 374 derived from
it.

» Body Protection: Complete suit protecting against chemicals, The type of protective
equipment must be selected according to the concentration and amount of the dangerous
substance at the specific workplace.

» Respiratory Protection: Where risk assessment shows air-purifying respirators are
appropriate use a full-face respirator with multi-purpose combination (US) or type ABEK (EN
14387) respirator cartridges as a backup to engineering controls. If the respirator is the sole
means of protection, use a full-face supplied air respirator. Use respirators and components
tested and approved under appropriate government standards such as NIOSH (US) or CEN
(EV).

Storage Conditions

Store in a well-ventilated place. Keep container tightly closed. Store locked up. This compound
is air, light, and moisture sensitive, and should be stored under nitrogen. The recommended
storage temperature will be indicated on the product label.
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Emergency Procedures

In the event of an emergency, immediate and appropriate action is crucial.

First-Aid Measures

 After inhalation: If breathed in, move person into fresh air. If not breathing, give artificial
respiration. Consult a physician.

 In case of skin contact: Take off immediately all contaminated clothing. Rinse skin with water/
shower. Consult a physician.

 In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. Immediately call a poison center or
doctor/physician.

« If swallowed: Immediately call a poison center or doctor/physician. Rinse mouth. Do NOT
induce vomiting.

Firefighting Measures

Use water spray, alcohol-resistant foam, dry chemical or carbon dioxide.[1] A specific hazard
during firefighting is the potential for vapors to be heavier than air and spread along floors.

Experimental Workflow: Handling a Spill

The following diagram outlines the logical steps for safely managing a spill of 2-
(Decyloxy)benzaldehyde.
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Caption: Spill Management Workflow for 2-(Decyloxy)benzaldehyde.

Toxicological Information

Acute and chronic exposure to 2-(Decyloxy)benzaldehyde can have significant health effects.

Table 3: Toxicological Data

Test Result Species
Acute inhalation toxicity Harmful if inhaled Data not available
Skin corrosion/irritation Causes skin irritation Data not available

Serious eye damage/eye ) o )
o Causes serious eye irritation Data not available
irritation

) . May damage fertility or the _
Reproductive toxicity ) Data not available
unborn child

Ecological Information

2-(Decyloxy)benzaldehyde is classified as toxic to aquatic life with long-lasting effects. It is
imperative to prevent its release into the environment. Do not let the product enter drains.

This technical guide is intended to provide essential safety and handling information for 2-
(Decyloxy)benzaldehyde. It is not exhaustive and should be used in conjunction with a
comprehensive understanding of laboratory safety protocols and the specific Safety Data Sheet
provided by the supplier. Always prioritize a thorough risk assessment before handling this or
any other chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Safety and Handling of 2-
(Decyloxy)benzaldehyde: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b15478463#safety-and-handling-of-2-decyloxy-
benzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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